Cas no 5428-15-9 (Cyclohexanepentanoic acid, a-(methylamino)-)

• Product Name: Cyclohexanepentanoic acid, a-(methylamino)-
• CAS No: 5428-15-9
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 386691
• PubChem ID: 224407
• Update Time: 2025-04-19

Cyclohexanepentanoic acid, a-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepentanoic acid, a-(methylamino)-
• (2S)-5-cyclohexyl-2-(methylamino)pentanoic acid
• NSC12808
• 5428-15-9
• NSC-12808

• Inchi： 1S/C12H23NO2/c1-13-11(12(14)15)9-5-8-10-6-3-2-4-7-10/h10-11,13H,2-9H2,1H3,(H,14,15)
• InChI Key： WDRCCBXCNBGPBV-UHFFFAOYSA-N
• SMILES： OC(C(CCCC1CCCCC1)NC)=O

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 335.7°Cat760mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.478
• PSA: 49.33
• LogP: 2.80050